molecular formula C11H15N2O6PS2 B8702083 Diethyl(2-sulfamoyl-6-benzothiazolyl)phosphate CAS No. 92064-53-4

Diethyl(2-sulfamoyl-6-benzothiazolyl)phosphate

Cat. No.: B8702083
CAS No.: 92064-53-4
M. Wt: 366.4 g/mol
InChI Key: SGVXAJHILQGFLR-UHFFFAOYSA-N
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Description

Diethyl(2-sulfamoyl-6-benzothiazolyl)phosphate is a useful research compound. Its molecular formula is C11H15N2O6PS2 and its molecular weight is 366.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

92064-53-4

Molecular Formula

C11H15N2O6PS2

Molecular Weight

366.4 g/mol

IUPAC Name

diethyl (2-sulfamoyl-1,3-benzothiazol-6-yl) phosphate

InChI

InChI=1S/C11H15N2O6PS2/c1-3-17-20(14,18-4-2)19-8-5-6-9-10(7-8)21-11(13-9)22(12,15)16/h5-7H,3-4H2,1-2H3,(H2,12,15,16)

InChI Key

SGVXAJHILQGFLR-UHFFFAOYSA-N

Canonical SMILES

CCOP(=O)(OCC)OC1=CC2=C(C=C1)N=C(S2)S(=O)(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 6-hydroxy-2-benzothiazolesulfonamide (2.3 g, 0.01 mole) and 4-dimethylaminopyridine (200 mg) in pyridine (20 ml) was added chlorodiethylphosphate (1.45 ml, 0.01 mole). After stirring for 4 hours at 25° C. additional chlorodiethylphosphate (1.5 ml) was added and the reaction mixture was stirred at 25° C. for 18 hours then poured into ice water and excess hydrochloric acid to give 1.15 g of diethyl(2-sulfamoyl-6-benzothiazolyl)phosphate m.p. 142°-144° C. after recrystallization from ethylene chloride.
Quantity
2.3 g
Type
reactant
Reaction Step One
Quantity
1.45 mL
Type
reactant
Reaction Step One
Quantity
200 mg
Type
catalyst
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
1.5 mL
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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